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An In-depth Technical Guide to 4-Acetylmorpholine

Introduction
4-Acetylmorpholine, also known as N-acetylmorpholine, is a versatile organic compound

belonging to the morpholine derivative class.[1] With the CAS number 1696-20-4, this

compound is a colorless to pale yellow liquid characterized by a faint, vinegar-like or amine-like

odor.[1][2][3] Its stable molecular structure, combining a morpholine ring with an acetyl group,

makes it a valuable intermediate in a wide range of chemical syntheses.[1][3] This guide

provides a comprehensive overview of the physical and chemical properties, experimental

protocols, and safety information for 4-Acetylmorpholine, tailored for researchers, scientists,

and professionals in drug development and agrochemical synthesis.

Physical and Chemical Properties
4-Acetylmorpholine is noted for its miscibility in water and solubility in organic solvents.[1][3]

[4] This solubility profile makes it a versatile solvent and reactant in various chemical

processes.[1][3]

Table 1: Core Physical and Chemical Properties of 4-
Acetylmorpholine
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Property Value Source

Molecular Formula C₆H₁₁NO₂ [4][5][6][7]

Molecular Weight 129.16 g/mol [4][5][6][7]

CAS Number 1696-20-4 [4][6][7]

Appearance
Colorless to light yellow, clear

liquid
[2][3][4][5]

Odor
Vinegar-like, acetic, or mild

amine-like
[2][3]

Melting Point 9 - 14 °C (48.2 - 50 °F) [2][4][5][8]

Boiling Point 240 - 245.5 °C (473.9 °F) [2][4][8]

Flash Point 122 °C (251.6 °F) (closed cup) [2][7][8]

Density 1.116 g/mL at 25 °C [4][7][9]

Specific Gravity 1.110 - 1.116 [2][4]

Vapor Pressure
<0.1 mbar @ 20 °C (2.2 Pa @

20°C)
[2][4]

Water Solubility Miscible [3][4][8]

Refractive Index n20/D 1.483 [4][7][9]

Viscosity 10.6 mPa·s at 20 °C [8]

LogP (octanol/water) -0.135 to -0.81 [2][10]

pKa -0.72 ± 0.20 (Predicted) [3][9]

Spectral Information
Various spectral data are available for the characterization of 4-Acetylmorpholine, including

NMR, IR, and Mass Spectrometry.[6][11]

¹H NMR: Spectra are available for 4-Acetylmorpholine, typically recorded in CDCl₃.[6][12]
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Infrared (IR) Spectra: FTIR and ATR-IR spectra have been documented.[6][13]

Mass Spectrometry: GC-MS data is available through sources like the NIST Mass

Spectrometry Data Center.[6][11]

Raman Spectra: Raman spectral data has also been collected for this compound.[6]

Chemical Properties and Reactivity
4-Acetylmorpholine is a stable compound under normal storage conditions.[2][3] Its chemical

structure, featuring an acetyl group on the morpholine nitrogen, allows it to participate in

various chemical reactions, making it a key intermediate.[1]

Stability: Stable under normal temperatures and pressures.[2][3] It should be stored in a

cool, dry place in a sealed container.[3][9]

Incompatibilities: It is incompatible with strong oxidizing agents.[2]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide

(CO), carbon dioxide (CO₂), and nitrogen oxides.[2]

Reactivity: The acetyl group enhances its reactivity, making it a crucial intermediate in

acylation and nucleophilic substitution reactions.[1] It is widely used in the synthesis of

pharmaceuticals, particularly analgesics and anti-inflammatory drugs, as well as

agrochemicals like the fungicides dimethomorph and flumorph.[1][4][5]

Experimental Protocols
Synthesis of 4-Acetylmorpholine
A common method for preparing 4-Acetylmorpholine involves the acetylation of morpholine.

[3] This can be achieved using various acetylating agents such as acetic anhydride, acetyl

chloride, methyl acetate, or ethyl acetate.[3][14][15]

General Protocol (Amidation Reaction):

Reaction Setup: Charge a reactor with morpholine and an acetylating agent (e.g., methyl

acetate or ethyl acetate). The molar ratio may vary, for instance, a 1:1.2 ratio of morpholine
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to ethyl acetate has been described.[14][15]

Inert Atmosphere: Purge the reactor with nitrogen to remove oxygen and then seal the

system.[14]

Catalyst (Optional): The reaction can be performed with or without a catalyst. Some methods

employ catalysts like ionic liquids to facilitate the reaction.[15]

Reaction Conditions:

Begin stirring and heat the mixture.

The reaction temperature is typically maintained between 100°C and 180°C.[14][16]

The reaction can be run under normal pressure or pressurized conditions (e.g., 0.5-1.2

MPa).[14][15][16]

Reaction time can range from several hours (e.g., 3 to 10 hours) to ensure completion.[14]

[15]

Crude Product: Upon completion, the mixture contains the crude N-acetylmorpholine

product.[14][15]
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General Synthesis Workflow for 4-Acetylmorpholine

Reactants:
Morpholine + Acetylating Agent

(e.g., Methyl Acetate)

Reactor
- Temp: 100-180 °C

- Pressure: 0.5-1.2 MPa
- Optional Catalyst

Charge

Crude Product Mixture

Reaction

Flash Evaporation
- Temp: 110-150 °C

- Separates light & heavy components

Transfer

Purification by Rectification
- Recovery of unreacted morpholine

- Isolation of final product

Separation

Purified 4-Acetylmorpholine
(Purity > 99.5%)

Distillation

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4-Acetylmorpholine.
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Purification Protocol
The crude product is typically purified using a multi-step distillation process to achieve high

purity.

Flash Evaporation: The crude product is first sent to a flash evaporator. This step separates

volatile components (light components like methanol and unreacted reagents) from the

heavier product mixture.[14][16]

Rectification/Fractional Distillation:

The light components are sent to a recovery tower to separate and recycle unreacted

morpholine.[14][16]

The heavy components from the flash evaporator are fed into another rectification column

to remove any remaining morpholine.[14][16]

Finally, the morpholine-free mixture is distilled in a product rectifier to yield the final, high-

purity N-acetylmorpholine (>99.5%).[14][17] A common laboratory method involves

distillation through a Fenske column packed with glass helices.[17]

Safety and Handling
4-Acetylmorpholine is considered hazardous and requires careful handling.[2] It is classified

as a skin sensitizer and can cause serious eye irritation.[2][6]

Hazard Codes: Xi (Irritant), Xn (Harmful).[9]

Hazard Statements: H317 (May cause an allergic skin reaction), H319 (Causes serious eye

irritation), H361 (Suspected of damaging fertility or the unborn child).[6][7]

Precautionary Statements:

P202: Do not handle until all safety precautions have been read and understood.[3][7]

P261: Avoid breathing mist/vapors/spray.[3][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]
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P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Safety and Handling Logic for 4-Acetylmorpholine

Identified Hazards

Required Personal Protective Equipment (PPE) First Aid Measures

Causes Serious
Eye Irritation

Eyeshields / Goggles

Requires

Rinse eyes with water
for at least 15 minutes

If Exposed

May Cause Allergic
Skin Reaction

Protective Gloves

Requires

Wash skin with soap
and plenty of water

If Exposed

Suspected Reproductive
Toxicity

Get medical
advice/attention

If Exposed or ConcernedType ABEK Respirator Filter

If irritation persists If irritation occurs

Click to download full resolution via product page

Caption: Logical relationships between hazards, PPE, and first aid for 4-Acetylmorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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